Cas no 2106571-86-0 ((2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one)

• Product Name: (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one
• CAS No: 2106571-86-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6135237
• PubChem ID: 165464537
• Update Time: 2025-11-01

(2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798609
• (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one
• 2106571-86-0

• Inchi： 1S/C7H10N2OS/c1-2-5(8)7(10)6-3-9-4-11-6/h3-5H,2,8H2,1H3/t5-/m0/s1
• InChI Key： DSJSOUDBMSGMGW-YFKPBYRVSA-N
• SMILES： S1C=NC=C1C([C@H](CC)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Additional information on (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one

Comprehensive Overview of (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one (CAS No. 2106571-86-0)

The compound (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one (CAS No. 2106571-86-0) is a chiral small molecule featuring a 1,3-thiazole ring and an amino ketone functional group. Its unique structure has garnered significant attention in pharmaceutical and biochemical research, particularly in the development of novel therapeutics and enzyme inhibitors. The thiazole moiety is a critical pharmacophore, often associated with antimicrobial, antiviral, and anti-inflammatory properties, making this compound a subject of interest in drug discovery pipelines.

Recent advancements in synthetic chemistry have enabled the efficient production of (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one, with a focus on optimizing enantioselective synthesis to preserve its stereochemical integrity. Researchers are exploring its potential as a building block for peptide mimetics and kinase inhibitors, aligning with the growing demand for targeted therapies in oncology and metabolic diseases. The compound’s CAS No. 2106571-86-0 is frequently cited in patent applications, underscoring its commercial and scientific relevance.

In the context of AI-driven drug discovery, (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one has been flagged by machine learning algorithms as a candidate for virtual screening due to its favorable ligand efficiency metrics. This aligns with trending searches such as "AI in medicinal chemistry" and "high-throughput screening compounds." Its thiazole core also resonates with inquiries about "heterocyclic compounds in drug design," a hot topic in academic and industrial forums.

From a regulatory perspective, the compound is not classified as hazardous, making it accessible for research applications. However, its handling requires standard laboratory precautions. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stereochemistry, addressing common queries like "how to validate chiral compounds" or "analytical methods for amino ketones."

The future trajectory of (2S)-2-amino-1-(1,3-thiazol-5-yl)butan-1-one hinges on its integration into combinatorial chemistry libraries and fragment-based drug design. With the rise of personalized medicine, its role in crafting tailored therapeutics could expand, particularly in niche areas like rare genetic disorders. As the scientific community continues to explore its applications, this compound exemplifies the synergy between traditional organic synthesis and cutting-edge computational tools.